Cas no 153564-24-0 (Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]-)

• Product name: Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]-
• CAS No: 153564-24-0
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• MDL: MFCD18919018
• CID: 5170953

Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]-

• MDL： MFCD18919018
• Inchi： 1S/C12H7ClF3NO/c13-10-5-2-6-11(17-10)18-9-4-1-3-8(7-9)12(14,15)16/h1-7H
• InChI Key： LFVNBAYLMRRFQM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(OC2=CC=CC(C(F)(F)F)=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]-

Exploring the Properties and Applications of Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- (CAS No. 153564-24-0)

Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- (CAS No. 153564-24-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a pyridine ring with a trifluoromethylphenoxy group, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in its potential, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- features a chloro substituent at the 2-position and a trifluoromethylphenoxy group at the 6-position of the pyridine ring. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical formulations.

In recent years, the demand for fluorinated compounds like Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- has surged, driven by their applications in medicinal chemistry. Fluorine-containing molecules are known for their ability to improve bioavailability and binding affinity, making them indispensable in the development of new pharmaceuticals. This compound, in particular, has been explored for its potential in targeting specific enzymes and receptors, offering promising avenues for treating various diseases.

Beyond pharmaceuticals, Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- is also utilized in the agrochemical industry. Its structural features make it an effective building block for herbicides and pesticides, where the trifluoromethyl group contributes to enhanced activity and selectivity. As the agricultural sector seeks more sustainable and efficient solutions, compounds like this are at the forefront of innovation, addressing challenges such as pest resistance and environmental impact.

The synthesis of Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced techniques such as cross-coupling reactions and nucleophilic aromatic substitution are commonly employed to achieve high yields and purity. Researchers are continually optimizing these methods to improve efficiency and reduce waste, aligning with the growing emphasis on green chemistry principles.

One of the most intriguing aspects of Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- is its potential role in material science. The compound's ability to form stable complexes with metals and other organic molecules opens up possibilities for creating advanced materials with tailored properties. For instance, it could be used in the development of organic semiconductors, catalysts, or even sensors, leveraging its unique electronic characteristics.

As the scientific community delves deeper into the applications of Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]-, questions about its environmental fate and toxicity profile have also emerged. Studies are underway to evaluate its biodegradability and ecological impact, ensuring that its use aligns with regulatory standards and sustainability goals. This focus on safety and environmental responsibility is a key consideration for industries adopting this compound.

In conclusion, Pyridine, 2-chloro-6-[3-(trifluoromethyl)phenoxy]- (CAS No. 153564-24-0) represents a fascinating example of how targeted molecular design can lead to breakthroughs across multiple disciplines. Its applications in pharmaceuticals, agrochemicals, and material science highlight its versatility and potential for future innovation. As research progresses, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in science and industry.